Cas no 2138210-05-4 (Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate)

• Product name: Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate
• CAS No: 2138210-05-4
• MF: C₁₀H₁₂NNaO₂S
• MW: 233.262552261353
• CID: 6475139
• PubChem ID: 165456046

Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138210-05-4
• EN300-724432
• sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate
• Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate

• Inchi： 1S/C10H13NO2S.Na/c1-11-6-5-9-8(7-11)3-2-4-10(9)14(12)13;/h2-4H,5-7H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key： MPGSPXWSECSJTH-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC2CN(C)CCC=21)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 233.04864408g/mol
• Monoisotopic Mass: 233.04864408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate

Comprehensive Overview of Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate (CAS No. 2138210-05-4)

Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate (CAS No. 2138210-05-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfinate derivative belongs to the tetrahydroisoquinoline family, a class of compounds known for their biological activity and versatility in synthetic chemistry. Researchers are increasingly interested in this compound for its role as a building block in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate features a sulfinate group (-SO₂Na) attached to the aromatic ring of the tetrahydroisoquinoline scaffold, which enhances its solubility in aqueous solutions. This property makes it valuable for bioconjugation and prodrug design, addressing current challenges in drug delivery systems. Recent studies highlight its potential in targeted therapy, especially in conditions where blood-brain barrier penetration is critical. The compound's CAS No. 2138210-05-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

In the context of green chemistry, Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate is being explored as a sustainable reagent due to its mild reaction conditions and compatibility with environmentally friendly solvents. This aligns with the global push toward eco-friendly synthesis methods, a hot topic in 2024. Its application in catalytic reactions and asymmetric synthesis further underscores its utility in modern organic transformations. Laboratories focusing on high-throughput screening often include this compound in their libraries due to its structural diversity and low toxicity profile.

From an industrial perspective, the demand for Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate is driven by its role in intermediate synthesis for agrochemicals and specialty chemicals. Its stability under physiological conditions makes it a candidate for biomarker development and diagnostic agents. The compound's CAS No. 2138210-05-4 is often cross-referenced with patents related to neuroprotective agents and anti-inflammatory drugs, indicating its commercial potential.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate, ensuring high purity for research purposes. Storage recommendations typically emphasize protection from moisture and light to maintain its chemical integrity. As the scientific community continues to investigate its structure-activity relationships (SAR), this compound is poised to play a pivotal role in advancing precision medicine and personalized therapeutics.

In summary, Sodium 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfinate (CAS No. 2138210-05-4) represents a convergence of innovation in drug development, green chemistry, and material science. Its multifaceted applications and alignment with trending research themes ensure its prominence in both academic and industrial settings. Future studies may uncover additional functionalities, solidifying its status as a versatile chemical entity.